tert-Butyl (2-(2-aminoethoxy)ethyl)carbamate
Overview
Description
Tert-Butyl (2-(2-aminoethoxy)ethyl)carbamate is a chemical compound with the CAS Number: 127828-22-2 . It has a molecular weight of 204.27 and its IUPAC name is tert-butyl 2-(2-aminoethoxy)ethylcarbamate . The compound is stored in a dark place, under an inert atmosphere, at room temperature . It is a liquid in its physical form .
Molecular Structure Analysis
The InChI code for tert-Butyl (2-(2-aminoethoxy)ethyl)carbamate is1S/C9H20N2O3/c1-9(2,3)14-8(12)11-5-7-13-6-4-10/h4-7,10H2,1-3H3,(H,11,12)
. This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
Tert-Butyl (2-(2-aminoethoxy)ethyl)carbamate has a molecular weight of 204.27 . It is a liquid in its physical form . The compound is stored in a dark place, under an inert atmosphere, at room temperature .Scientific Research Applications
Synthesis of Complex Molecules
Tert-Butyl (2-(2-aminoethoxy)ethyl)carbamate serves as an important intermediate in the synthesis of complex molecules, including biologically active compounds. For example, it has been used in the preparation of compounds like omisertinib (AZD9291), where a rapid synthetic method was established, achieving a total yield of 81% through acylation, nucleophilic substitution, and reduction steps (Zhao et al., 2017).
Glycosylative Transformations
This compound is also employed in glycosylative transcarbamylation reactions to efficiently transform tert-butyl carbamates into novel glycoconjugates. This process exhibits good tolerance to several common protecting groups, enabling the generation of unnatural glycopeptide building blocks with good to excellent yields (Henry & Lineswala, 2007).
Aminohydroxylation Reactions
In the realm of aminohydroxylation reactions, derivatives of tert-butyl carbamate have been identified as highly effective nitrogen source reagents. These reagents facilitate the base-free, intermolecular addition of nitrogen to alkenes, showcasing the utility of tert-butyl carbamate in the synthesis of nitrogen-containing molecules (Harris et al., 2011).
Chemoselective Transformations
The chemoselective transformation of amino protecting groups via tert-butyldimethylsilyl carbamates demonstrates the compound's role in the selective manipulation of functional groups. This novel approach allows for the conversion of N-tert-butoxycarbonyl (Boc) compounds into their corresponding derivatives under mild conditions, facilitating the synthesis of complex molecules (Sakaitani & Ohfune, 1990).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that the compound contains an amino group that is reactive with carboxylic acids, activated n-hydroxysuccinimide (nhs) esters, and carbonyls (ketone, aldehyde) etc . This suggests that it can interact with a wide range of biological targets that contain these functional groups.
Mode of Action
t-Boc-N-amido-PEG1-Amine operates through its amino group and Boc-protected amino group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc . The Boc group can be deprotected under mild acidic conditions to form the free amine . This allows the compound to form stable bonds with its targets, thereby influencing their function.
Pharmacokinetics
It is known that the compound is a small molecule peg reagent , which suggests that it may have good solubility and bioavailability
properties
IUPAC Name |
tert-butyl N-[2-(2-aminoethoxy)ethyl]carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O3/c1-9(2,3)14-8(12)11-5-7-13-6-4-10/h4-7,10H2,1-3H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VULKFBHOEKTQSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCOCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40477696 | |
Record name | tert-Butyl [2-(2-aminoethoxy)ethyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40477696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl (2-(2-aminoethoxy)ethyl)carbamate | |
CAS RN |
127828-22-2 | |
Record name | tert-Butyl [2-(2-aminoethoxy)ethyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40477696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-Butyl [2-(2-aminoethoxy)ethyl]carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.